8-hexyl-7-[(2-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• Molecular Formula: C26H30O4
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 8-hexyl-7-[(2-methoxyphenyl)methoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C26H30O4/c1-3-4-5-6-10-18-15-22-20-12-9-13-21(20)26(27)30-25(22)16-24(18)29-17-19-11-7-8-14-23(19)28-2/h7-8,11,14-16H,3-6,9-10,12-13,17H2,1-2H3
• InChI Key: RKZUTPUJBDFZEI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC2=C(C=C1OCC3=CC=CC=C3OC)OC(=O)C4=C2CCC4

Description

8-Hexyl-7-[(2-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a complex organic compound with the molecular formula C26H30O4.

Preparation Methods

The synthesis of 8-hexyl-7-[(2-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one involves multiple steps. One common synthetic route includes the following steps:

Formation of the cyclopenta[c]chromen core: This step typically involves the cyclization of a suitable precursor under acidic or basic conditions.

Introduction of the hexyl group: This can be achieved through alkylation reactions using hexyl halides in the presence of a strong base.

Attachment of the 2-methoxybenzyl group: This step often involves etherification reactions using 2-methoxybenzyl alcohol and a suitable activating agent like a strong acid or base.

Chemical Reactions Analysis

8-Hexyl-7-[(2-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur at the benzyl ether position, where the methoxy group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

8-Hexyl-7-[(2-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the development of more complex molecules.

Biology: This compound can be used in studies related to enzyme inhibition and receptor binding due to its unique structure.

Industry: Limited applications in the development of specialized materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 8-hexyl-7-[(2-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through binding interactions facilitated by its unique structural features. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

8-Hexyl-7-[(2-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one can be compared with other similar compounds, such as:

8-Hexyl-7-[(4-methoxybenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one: Similar structure but with a different substitution pattern on the benzyl group.

8-Methyl-2-oxo-4-phenyl-2H-chromen-7-yl 4-(hexyloxy)benzoate: Similar core structure but with different substituents.